Cas no 899737-72-5 (5-amino-N-(2,5-difluorophenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-N-(2,5-difluorophenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899737-72-5
• MF: C₁₈H₁₇F₂N₅O
• MW: 357.357290029526
• CID: 5488343
• Update Time: 2025-05-21

5-amino-N-(2,5-difluorophenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-(2,5-difluorophenyl)-1-[(2,5-dimethylphenyl)methyl]triazole-4-carboxamide
• 5-amino-N-(2,5-difluorophenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H17F2N5O/c1-10-3-4-11(2)12(7-10)9-25-17(21)16(23-24-25)18(26)22-15-8-13(19)5-6-14(15)20/h3-8H,9,21H2,1-2H3,(H,22,26)
• InChI Key： UIQMXRQXYACBFH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C)=CC=C2C)C(N)=C(C(NC2=CC(F)=CC=C2F)=O)N=N1

Additional information on 5-amino-N-(2,5-difluorophenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

5-Amino-N-(2,5-Difluorophenyl)-1-(2,5-Dimethylphenyl)methyl-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

5-Amino-N-(2,5-Difluorophenyl)-1-(2,5-Dimethylphenyl)methyl-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 899737-72-5) is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials. The molecule's structure features a triazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom. This structural motif is known for its stability and reactivity, making it a valuable component in various chemical reactions.

The synthesis of 5-Amino-N-(2,5-Difluorophenyl)-1-(2,5-Dimethylphenyl)methyl-1H-1,2,3-Triazole-4-Carboxamide involves a series of carefully designed steps to ensure the formation of the desired product. Recent advancements in catalytic methods have enabled the efficient construction of the triazole ring using click chemistry principles. The presence of the amino group (-NH₂) and the carboxamide group (-CONH-) in the molecule introduces additional functional diversity, allowing for further modifications and applications.

One of the most promising aspects of this compound is its potential as a building block for drug discovery. The triazole ring has been extensively studied for its role in enhancing bioavailability and pharmacokinetic properties in pharmaceutical agents. Recent studies have demonstrated that 5-Amino-N-(2,5-Difluorophenyl)-1-(2,5-Dimethylphenyl)methyl-1H-1,2,3-Triazole-4-Carboxamide can serve as a scaffold for designing molecules with improved solubility and stability. These properties are critical for developing drugs targeting various therapeutic areas such as oncology and neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The presence of electron-withdrawing groups like fluorine atoms in the aromatic rings enhances the molecule's electronic properties. This makes it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its application as a component in organic light-emitting diodes (OLEDs), where its stability and emission characteristics are advantageous.

The CAS No. 899737-72-5 designation underscores the importance of accurate identification and cataloging of chemical compounds for regulatory and research purposes. Ensuring that this compound meets safety and environmental standards is crucial for its widespread adoption in various industries.

Looking ahead, ongoing research into 5-Amino-N-(2,5-Difluorophenyl)-1-(2,5-Dimethylphenyl)methyl-1H-1,2,3-Triazole-4-Carboxamide is expected to uncover new applications and improve its synthesis methods further. Its versatility as both a pharmaceutical precursor and a material science component positions it as a key compound in future technological advancements.